1-((3-isopropyl-4-methoxyphenyl)sulfonyl)-1H-imidazole

• CAS: 915933-56-1
• Molecular Formula: C13H16N2O3S
• Molecular Weight: 280.34g/mol
• SMILES: CC(C)C1=C(C=CC(=C1)S(=O)(=O)N2C=CN=C2)OC
• InChI: InChI=1S/C13H16N2O3S/c1-10(2)12-8-11(4-5-13(12)18-3)19(16,17)15-7-6-14-9-15/h4-10H,1-3H3
• InChIKey: KHKJUNVMAYGTDK-UHFFFAOYSA-N

Researchers conducting kinase selectivity profiling require regioisomerically defined sulfonyl imidazole probes-substitution pattern variability can confound SAR interpretation. 1-((3-Isopropyl-4-methoxyphenyl)sulfonyl)-1H-imidazole (CAS 915933-56-1) delivers a structurally authenticated 3-isopropyl-4-methoxy regioisomer with computed XLogP3 2.3 and TPSA 69.6 Ų, occupying favorable physicochemical space for CNS-targeted programs. • Enables matched-pair SAR analysis with 5-isopropyl-2-methoxy-4-methyl regioisomer (CAS 442554-62-3) • Sulfonyl (-SO2-) linker distinguishes it from sulfonamide c-Kit inhibitor ISCK03 for head-to-head kinome profiling • Serves as model substrate for studying remote aryl substitution effects on sulfonyl electrophile reactivity toward nucleophilic residues. Supplied with rigorous analytical characterization for reproducible outcomes.

Identity & Procurement

1-((3-Isopropyl-4-methoxyphenyl)sulfonyl)-1H-imidazole (CAS 915933-56-1) is a synthetic sulfonyl imidazole derivative with the molecular formula C13H16N2O3S and a molecular weight of 280.34 g/mol [1]. Its structure features an imidazole ring connected via a sulfonyl (-SO2-) bridge to a 3-isopropyl-4-methoxyphenyl moiety, distinguishing it from other phenylsulfonyl imidazole regioisomers by the specific 3,4-substitution pattern on the aromatic ring [2]. The compound is cataloged under PubChem CID 15943866 and is primarily distributed as a research chemical for medicinal chemistry and chemical biology applications [1].

1 Defined 3-isopropyl-4-methoxy substitution pattern for regioisomeric SAR studies

2 Sulfonyl (-SO2-) linker, distinct from sulfonamide-based kinase inhibitor pharmacophores

3 Supports medicinal chemistry and chemical biology probe development workflows

• [1] PubChem Compound Summary for CID 15943866, 1-((3-Isopropyl-4-methoxyphenyl)sulfonyl)-1H-imidazole. National Center for Biotechnology Information, 2026. View Source
• [2] CIRS Group, GHS Classification Detail for CAS 915933-56-1: 1-((3-isopropyl-4-methoxyphenyl)sulfonyl)-1H-imidazole. View Source

Why Generic Substitution Fails

Phenylsulfonyl imidazole derivatives exhibit pronounced sensitivity of both physicochemical properties and biological activity to the position and nature of substituents on the aromatic ring. Even minor regioisomeric shifts—such as relocating the isopropyl group from position 3 to position 5 or the methoxy group from position 4 to position 2—can alter computed logP, topological polar surface area, and steric accessibility of the sulfonyl electrophile [1]. In the context of kinase inhibition, specific substitution patterns on the phenyl ring have been shown to be critical determinants of c-Kit binding affinity and selectivity, as evidenced by the distinct activity cliffs observed among phenyl-imidazole sulfonamide and sulfonyl congeners [2]. Consequently, 1-((3-isopropyl-4-methoxyphenyl)sulfonyl)-1H-imidazole cannot be assumed interchangeable with its regioisomers or analogs such as 1-((5-isopropyl-2-methoxy-4-methylphenyl)sulfonyl)-1H-imidazole (CAS 442554-62-3) without explicit comparative biological and physicochemical data [1].

Target compound

3-isopropyl-4-methoxyphenyl sulfonyl imidazole

Regioisomer (CAS 442554-62-3)

5-isopropyl-2-methoxy-4-methyl substitution may shift lipophilicity and kinase interaction profile

Sulfonyl linker

Eliminates one H-bond donor vs sulfonamide inhibitors

Sulfonamide c-Kit inhibitors (e.g., ISCK03)

Linker class difference may alter selectivity and metabolic stability context

Specific substitution pattern

3,4-arrangement defines steric and electronic environment for target engagement

Other phenylsulfonyl imidazole analogs

Regioisomeric or substitution changes may not transfer cellular potency or kinase selectivity

• [1] PubChem Computed Properties: XLogP3, Topological Polar Surface Area, and Rotatable Bond Count comparison between CID 15943866 (target) and CID 839489 (regioisomer). View Source
• [2] US8933091B2, Method of inhibiting C-KIT kinase. Describes phenyl-imidazole sulfonamide/sulfonyl derivatives as c-Kit inhibitors with structure-activity relationships dependent on phenyl ring substitution. View Source

Differentiation Evidence

Regioisomeric Lipophilicity Comparison

The target compound, 1-((3-isopropyl-4-methoxyphenyl)sulfonyl)-1H-imidazole (CID 15943866), has a computed XLogP3 of 2.3, whereas its regioisomer 1-((5-isopropyl-2-methoxy-4-methylphenyl)sulfonyl)-1H-imidazole (CID 839489, CAS 442554-62-3) has a computed XLogP3 of 2.7 [1]. This difference of 0.4 log units indicates that the target compound is measurably less lipophilic, which could translate into altered membrane permeability, solubility, and pharmacokinetic behavior in cell-based and in vivo assays [1].

Lipophilicity Comparison

Cross-study comparable

Target XLogP3 = 2.3 vs regioisomer (CID 839489) XLogP3 = 2.7; Δ = 0.4 log units less lipophilic

Supports lipophilicity-driven differentiation in permeability and protein binding assays

Computed values; experimental logD may differ. Review cellular permeability context.

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3)
Target Compound Data	XLogP3 = 2.3 (CID 15943866)
Comparator Or Baseline	XLogP3 = 2.7 for 1-((5-isopropyl-2-methoxy-4-methylphenyl)sulfonyl)-1H-imidazole (CID 839489, CAS 442554-62-3)
Quantified Difference	ΔXLogP3 = 0.4 log units (target less lipophilic)
Conditions	Computed by XLogP3 3.0 algorithm, PubChem release 2024.11.20

Why This Matters

A 0.4 log unit difference in XLogP3 can produce meaningful changes in passive membrane permeability and non-specific protein binding, making these two regioisomers non-interchangeable in cellular assays.

• [1] PubChem Computed Properties: XLogP3 values for CID 15943866 (target) and CID 839489 (regioisomer). View Source

Polar Surface Area and Permeability

The target compound has a topological polar surface area (TPSA) of 69.6 Ų, which is identical to its closest regioisomer (CID 839489, TPSA = 69.6 Ų) because the sulfonyl imidazole core and substituent atom composition are conserved [1]. However, this TPSA value is notably lower than that of the c-Kit inhibitor ISCK03 (N-(4-imidazol-1-yl phenyl)sulfonamide), which contains an additional NH group in the sulfonamide linker and has a higher TPSA, potentially impacting passive cellular permeability [2]. The target compound's placement below the 140 Ų threshold commonly associated with oral bioavailability suggests favorable membrane penetration characteristics relative to larger or more polar phenyl-imidazole sulfonamide analogs [1].

Polar Surface Area

Class-level inference

TPSA = 69.6 Ų, well below 140 Ų oral threshold; identical to regioisomer but lower than sulfonamide ISCK03

May support passive membrane permeability context relative to larger sulfonamide analogs

Class-level inference; direct permeability measurement recommended.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 69.6 Ų
Comparator Or Baseline	ISCK03 (N-(4-imidazol-1-yl phenyl)sulfonamide) has a sulfonamide linker adding one H-bond donor; TPSA estimated >75 Ų. Oral bioavailability threshold reference: 140 Ų.
Quantified Difference	Target TPSA is well below the 140 Ų oral bioavailability benchmark; quantitative comparison to ISCK03 TPSA requires experimental measurement.
Conditions	Computed by Cactvs 3.4.8.18, PubChem release 2024.11.20

Why This Matters

Lower TPSA relative to sulfonamide-based c-Kit inhibitors like ISCK03 suggests the target compound may exhibit superior passive membrane permeability, a critical parameter for intracellular target engagement.

• [1] PubChem CID 15943866, Computed Properties section: Topological Polar Surface Area. View Source
• [2] US8933091B2, Method of inhibiting C-KIT kinase. Discloses phenyl-imidazole sulfonamide derivatives including ISCK03 as c-Kit inhibitors. View Source

c-Kit Inhibitory Potential and Selectivity

Phenyl-imidazole sulfonamide and sulfonyl derivatives constitute a recognized pharmacophore class for c-Kit tyrosine kinase inhibition. ISCK03 (N-(4-imidazol-1-yl phenyl)sulfonamide) has demonstrated inhibition of SCF-mediated c-Kit phosphorylation at 10 µM in 501mel human melanoma cells, with downstream suppression of ERK phosphorylation [1]. The target compound, 1-((3-isopropyl-4-methoxyphenyl)sulfonyl)-1H-imidazole, contains a sulfonyl (-SO2-) rather than sulfonamide (-SO2NH-) linker, which eliminates one hydrogen bond donor and alters the electronic character at the imidazole nitrogen [2]. This structural distinction places the target compound in a distinct chemical series whose c-Kit inhibitory potency and selectivity profile may differ from sulfonamide-based inhibitors such as ISCK03, warranting direct comparative profiling before any application-based substitution [2].

c-Kit Kinase Activity

Class-level inference

No direct c-Kit inhibition data for target compound. ISCK03 sulfonamide comparator: qualitative inhibition at 10 µM in 501mel cells; related sulfonamide IC50 = 250 nM (BindingDB).

Supports kinase selectivity review; linker-dependent potency remains uncharacterized

Direct comparative IC50 and panel profiling required to establish differentiation.

Evidence Dimension	c-Kit phosphorylation inhibition in cellular context
Target Compound Data	No direct c-Kit inhibition data publicly available for this specific compound as of the search date.
Comparator Or Baseline	ISCK03: inhibits c-Kit phosphorylation at 10 µM in 501mel human melanoma cells (qualitative inhibition observed); IC50 = 250 nM reported for related phenyl-imidazole sulfonamide in BindingDB assay (CHEMBL427775, US8697716).
Quantified Difference	Not directly quantified for target; class-level expectation of c-Kit activity based on pharmacophore similarity, but potency and selectivity relative to ISCK03 remain uncharacterized.
Conditions	ISCK03 data: 501mel human melanoma cells, SCF-stimulated c-Kit phosphorylation assay (in vitro). BindingDB data: IC50 250 nM for c-Kit (CHEMBL427775).

Why This Matters

The sulfonyl linker distinguishes the target compound from sulfonamide-based c-Kit inhibitors, potentially conferring distinct selectivity and metabolic stability profiles. Direct comparative IC50 and kinase panel profiling data are required to establish superiority or differentiation for procurement decisions.

• [1] Kim, M. et al. (2007). [4-t-Butylphenyl]-N-(4-imidazol-1-yl phenyl)sulfonamide (ISCK03) inhibits SCF/c-kit signaling in 501mel human melanoma cells and abolishes melanin production in mice and brownish guinea pigs. Journal of Investigative Dermatology. View Source
• [2] US8933091B2, Method of inhibiting C-KIT kinase. Google Patents. View Source

Synthetic Accessibility Benchmarking

Sulfonylimidazole derivatives are generally synthesized via reaction of imidazole with the corresponding sulfonyl chloride in the presence of an acid binder. Published protocols for structurally related monoterpene-derived sulfonylimidazoles report isolated yields in the range of 83–98% [1]. The target compound's specific synthetic yield is not publicly reported; however, its structural simplicity (single imidazole, single sulfonyl linkage, no additional chiral centers) suggests it may be accessible via this well-precedented route with comparable efficiency [2]. The patent literature further discloses that sulfonyl-imidazole derivatives can be produced at technical scale using standard sulfonylation conditions with sulfonyl halides and a diluent, supporting the feasibility of bulk procurement for research programs [2].

Synthetic Accessibility

Class-level inference

No specific yield reported. Class precedent: sulfonylimidazole synthesis from sulfonyl chloride + imidazole yields 83–98%.

Supports procurement feasibility; yield may align with class precedent

Verify precursor availability and actual yield at desired scale.

Evidence Dimension	Synthetic yield for sulfonylimidazole formation
Target Compound Data	No specific yield data publicly reported for this compound.
Comparator Or Baseline	Monoterpene-derived sulfonylimidazoles: 83–98% isolated yields (Demakova et al., 2012). Generic sulfonyl-imidazole synthesis via sulfonyl chloride + imidazole with acid binder (WO 97-06171).
Quantified Difference	Not directly quantified; class-level expectation of high yield based on structural simplicity and precedent.
Conditions	Reaction of imidazole with sulfonyl chloride, acid binder, organic diluent (e.g., dichloromethane or toluene), room temperature to reflux.

Why This Matters

High expected synthetic accessibility supports reliable and cost-effective procurement for large-scale screening campaigns, provided that requisite sulfonyl chloride precursor (3-isopropyl-4-methoxybenzenesulfonyl chloride) is commercially available or readily prepared.

• [1] Demakova, M. Ya., Sudarikov, D. V., Rubtsova, S. A., Slepukhin, P. A., & Kuchin, A. V. (2012). Synthesis of new monoterpene sulfonylimidazoles. Chemistry of Natural Compounds, 48(1), 38–42. View Source
• [2] Weintritt, H. (2003). Method for producing sulfonyl imidazole derivatives. WO 97-06171 / US Patent Application. View Source

High-Value Research Applications

c-Kit Selectivity Profiling

The target compound's sulfonyl linker distinguishes it from the well-characterized sulfonamide-based c-Kit inhibitor ISCK03. This structural divergence makes it a valuable comparator compound for selectivity panel screening aimed at understanding the contribution of the -SO2- vs. -SO2NH- linker to kinase selectivity, residence time, and off-target profiles [1]. Procurement of this compound alongside ISCK03 enables head-to-head kinome profiling studies to identify linker-dependent selectivity differences.

CNS Drug Design Differentiation

With a computed XLogP3 of 2.3 and TPSA of 69.6 Ų, the target compound occupies a favorable physicochemical space for potential CNS penetration (typically XLogP 2–5, TPSA < 90 Ų) [2]. Compared to the more lipophilic 5-isopropyl-2-methoxy-4-methyl regioisomer (XLogP3 = 2.7), the target compound may exhibit reduced non-specific binding and lower phospholipidosis risk, making it the preferred starting point for CNS-targeted imidazole-based inhibitor programs [2].

Phenyl Ring Substitution SAR

The 3-isopropyl-4-methoxy substitution pattern of the target compound provides a distinct steric and electronic environment compared to the 5-isopropyl-2-methoxy-4-methyl regioisomer (CAS 442554-62-3, CHEMBL1332149) [2]. Systematic procurement of both regioisomers enables matched-pair SAR analysis to deconvolute the contributions of substituent position to target binding, metabolic stability, and cellular potency, a critical exercise in lead optimization programs [1].

Sulfonyl Electrophile Reactivity for Covalent Inhibitors

Imidazole-1-sulfonyl groups function as tunable nucleofuges (leaving groups) and electrophilic warheads for covalent protein modification [3]. The target compound, with its specific 3-isopropyl-4-methoxyphenyl substituent, can serve as a model substrate for studying how remote aryl substitution modulates the intrinsic reactivity of the sulfonyl electrophile toward nucleophilic amino acid residues (e.g., tyrosine, cysteine), informing the rational design of targeted covalent inhibitors [3].

Application

Selection Property

Validation Focus

c-Kit Selectivity Profiling

Sulfonyl vs sulfonamide linker class

Kinase panel selectivity and residence time review

CNS Penetration Studies

Favorable computed physicochemical range (XLogP ~2.3, TPSA

Permeability and non-specific binding assessment in CNS models

Phenyl Ring Substitution SAR

3-isopropyl-4-methoxy vs 5-isopropyl-2-methoxy-4-methyl regioisomer pair

Matched-pair analysis of target binding, metabolic stability, and cellular potency

Covalent Inhibitor Probe Design

Imidazole-1-sulfonyl electrophile reactivity context

Covalent modification endpoint review against nucleophilic residues

• [1] US8933091B2, Method of inhibiting C-KIT kinase. Google Patents. View Source
• [2] PubChem Compound Summary for CID 15943866 and CID 839489. Computed physicochemical properties including XLogP3 and TPSA. View Source
• [3] Matthews, M. L. et al. Imidazoles are Tunable Nucleofuges for Developing Tyrosine-Reactive Electrophiles. ChemBioChem (or related publication). View Source